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Compound of Interest

Compound Name:
4-Fluoro-2,6-

dimethoxybenzaldehyde

CAS No.: 139549-11-4

Cat. No.: B186325

Get Quote

Executive Summary
4-Fluoro-2,6-dimethoxybenzaldehyde is a polysubstituted aromatic aldehyde that has

garnered significant interest as a versatile building block in organic synthesis. Its unique

substitution pattern, featuring a fluorine atom and two methoxy groups flanking a formyl

functional group, imparts specific steric and electronic properties that are highly valuable in the

construction of complex molecular architectures. This guide provides an in-depth analysis of its

chemical identity, structural features, physicochemical properties, synthesis, and applications,

with a particular focus on its role in medicinal chemistry and drug development. The information

herein is collated and synthesized from authoritative chemical databases and peer-reviewed

literature to ensure scientific integrity and practical utility for professionals in the field.

Chemical Identity and Structure
IUPAC Name and Key Identifiers
The formal IUPAC name for this compound is 4-Fluoro-2,6-dimethoxybenzaldehyde.[1] It is

systematically named by identifying the parent benzaldehyde structure and numbering the ring
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such that the aldehyde group is at position 1, with the substituents following the lowest possible

numbering scheme.

Key chemical identifiers are crucial for unambiguous database searching and regulatory

compliance:

CAS Number: 139549-11-4[1]

Molecular Formula: C₉H₉FO₃[1]

PubChem CID: 15385138[1]

Synonyms: 2,6-dimethoxy-4-fluorobenzaldehyde[1]

Molecular Structure and Representation
The structure consists of a benzene ring substituted with a formyl group (-CHO), a fluorine

atom at the para-position (C4), and two methoxy groups (-OCH₃) at the ortho-positions (C2 and

C6). The ortho-methoxy groups exert a significant steric influence on the aldehyde, which can

direct reactivity in subsequent synthetic steps. Electronically, the methoxy groups are electron-

donating through resonance, while the fluorine atom is electron-withdrawing via induction,

creating a unique electronic environment on the aromatic ring.

Caption: 2D Structure of 4-Fluoro-2,6-dimethoxybenzaldehyde.

Physicochemical Properties
Understanding the physicochemical properties of a compound is fundamental for its application

in synthesis, formulation, and biological assays.
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Property Value Source

Molecular Weight 184.16 g/mol [1]

Appearance
White to off-white

powder/crystals
[2]

Melting Point 79-81 °C [3]

Boiling Point 268.4±35.0 °C (Predicted) [3]

Density 1.201±0.06 g/cm³ (Predicted) [3]
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Synthesis and Manufacturing
The synthesis of polysubstituted benzaldehydes like 4-Fluoro-2,6-dimethoxybenzaldehyde
requires regioselective control. A common and effective strategy is the ortho-lithiation (also

known as directed metalation) of a suitably substituted benzene precursor, followed by

formylation.

General Synthetic Workflow
The synthesis logically begins with a precursor that contains the fluoro and dimethoxy

functionalities, such as 1-fluoro-3,5-dimethoxybenzene. The methoxy groups are powerful

ortho-directing groups for lithiation. Treatment with a strong organolithium base, like n-

butyllithium (n-BuLi), selectively deprotonates the C2 position due to the synergistic directing

effect of the two adjacent methoxy groups. The resulting aryllithium intermediate is a potent

nucleophile that can be quenched with an electrophilic formylating agent, such as N,N-

dimethylformamide (DMF), to introduce the aldehyde group.

1-Fluoro-3,5-dimethoxybenzene
(Precursor)

Ortho-lithiation
(n-BuLi, THF, -78 °C)

Aryllithium Intermediate
(Nucleophile)

Formylation
(DMF Quench)

4-Fluoro-2,6-dimethoxybenzaldehyde
(Final Product)
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Click to download full resolution via product page

Caption: General workflow for the synthesis via ortho-lithiation.

Detailed Experimental Protocol (Illustrative)
This protocol is illustrative, based on established methodologies for analogous transformations.

[4] Researchers must adapt and optimize conditions based on laboratory-specific equipment

and safety protocols.

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a nitrogen inlet, a thermometer, and a dropping funnel is charged with 1-fluoro-3,5-

dimethoxybenzene (1.0 eq) dissolved in anhydrous tetrahydrofuran (THF).

Lithiathion: The solution is cooled to -78 °C using a dry ice/acetone bath. n-Butyllithium (1.1

eq, typically 1.6 M in hexanes) is added dropwise via the dropping funnel, ensuring the

internal temperature does not exceed -70 °C. The reaction mixture is stirred at this

temperature for 2 hours to ensure complete formation of the aryllithium intermediate.

Formylation: Anhydrous N,N-dimethylformamide (DMF) (1.5 eq) is added dropwise to the

reaction mixture. The solution is stirred at -78 °C for an additional 3 hours, then allowed to

warm slowly to room temperature overnight.

Workup: The reaction is carefully quenched by the slow addition of a saturated aqueous

solution of ammonium chloride (NH₄Cl). The aqueous layer is separated and extracted with

ethyl acetate (3x).

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The resulting

crude product is purified by column chromatography on silica gel (eluting with a hexane/ethyl

acetate gradient) to yield pure 4-Fluoro-2,6-dimethoxybenzaldehyde.

Applications in Research and Development
The strategic placement of reactive and modulating functional groups makes 4-Fluoro-2,6-
dimethoxybenzaldehyde a valuable intermediate in medicinal chemistry.
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Role as a Key Building Block
The aldehyde group serves as a versatile handle for a wide array of chemical transformations,

including:

Reductive amination: To form substituted benzylamines.

Wittig and Horner-Wadsworth-Emmons reactions: To form alkenes.

Aldol and related condensation reactions: To form α,β-unsaturated systems.

Oxidation and reduction: To form the corresponding carboxylic acid or benzyl alcohol.

The fluorine atom is a bioisostere for a hydrogen atom but possesses significantly different

electronic properties. Its inclusion in a drug candidate can modulate metabolic stability, pKa,

and binding affinity to target proteins.[5]

Precursor in Pharmaceutical Synthesis
This aldehyde is a precursor for synthesizing more complex molecules, particularly those

targeting neurological disorders or used in the development of novel agrochemicals.[6] The

unique electronic and steric properties conferred by its substituents allow for the fine-tuning of

molecular structures to enhance biological activity.[6]

Safety and Handling
As with any laboratory chemical, proper safety precautions are mandatory.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

GHS Pictogram:
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GHS07 (Exclamation Mark)

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

P301 + P317: IF SWALLOWED: Get medical help.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[7]

Handling Recommendations: Use only in a well-ventilated area, preferably within a chemical

fume hood.[7] Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents.[8] A full Safety Data Sheet (SDS) should be consulted before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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